N-(Carbamoylcarbamothioyl)-4-chlorobenzamide
Cat. No. B8671303
M. Wt: 257.70 g/mol
InChI Key: IVFMTEDKQMFCAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[Cl:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:7])[N:8]=[C:9]=[S:10])[cH:11][cH:12]1.[NH2:13][C:14]([NH2:15])=[O:16]>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:7])[NH:8][C:9](=[S:10])[NH:13][C:14]([NH2:15])=[O:16])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(N=C=S)c1ccc(Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NC(N)=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC(=O)NC(=S)NC(=O)c1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
